![molecular formula C8H9NO B6589418 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one CAS No. 60730-09-8](/img/no-structure.png)
1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one
Overview
Description
1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one (CPP-1-one) is a heterocyclic compound belonging to the class of cyclopenta[c]pyridinones. It is a colorless solid that has been extensively studied due to its unique properties and potential applications. CPP-1-one has been used in a variety of scientific research applications including drug design, biochemistry, and pharmacology.
Scientific Research Applications
1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one has been used in a variety of scientific research applications. It has been used as a model compound for drug design, as it has a similar structure to many biologically active compounds. This compound has also been used in biochemistry and pharmacology studies due to its unique properties. It has been used to study the binding of drugs to proteins, as well as the structure and function of enzymes.
Mechanism of Action
The mechanism of action of 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one is not yet fully understood. However, it is believed that this compound binds to proteins and enzymes, altering their structure and function. This alteration of structure and function can lead to changes in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant effects, as well as the ability to modulate the activity of enzymes involved in metabolism. It has also been shown to have neuroprotective effects, as well as the ability to modulate the activity of neurotransmitters.
Advantages and Limitations for Lab Experiments
1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a convenient compound to use in experiments. Additionally, it has a wide range of potential applications, making it a versatile compound for research. However, it is not as well-studied as other compounds and its effects are not always predictable, making it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research involving 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one. One potential direction is to further study its mechanism of action and its effects on biochemical and physiological processes. Additionally, this compound could be used to develop new drugs or drug delivery systems. Another potential direction is to explore the potential applications of this compound in the field of nanotechnology. Finally, further research could be done to explore the potential toxicity of this compound.
Synthesis Methods
1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one can be synthesized by a variety of methods. The most common method is the condensation of 2-amino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid with ethyl acetoacetate in the presence of a base such as potassium carbonate. This reaction produces a mixture of the desired product and byproducts, which can be separated by column chromatography. Other methods of synthesis include the condensation of ethyl acetoacetate with 2-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid and the condensation of ethyl acetoacetate with 2-aminobenzonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one involves the cyclization of a suitable precursor molecule.", "Starting Materials": [ "2-aminopyridine", "2-chloroacetyl chloride", "sodium hydroxide", "ethanol", "hydrochloric acid", "sodium bicarbonate", "acetic anhydride", "phosphorus pentoxide", "toluene" ], "Reaction": [ "2-aminopyridine is reacted with 2-chloroacetyl chloride in the presence of sodium hydroxide and ethanol to form 2-(2-chloroacetyl)pyridine.", "2-(2-chloroacetyl)pyridine is then cyclized using phosphorus pentoxide in toluene to form 1H,2H,5H,6H,7H-cyclopenta[c]pyridin-1-one.", "The crude product is purified by recrystallization from ethanol and acetic anhydride, followed by washing with hydrochloric acid and sodium bicarbonate." ] } | |
CAS RN |
60730-09-8 |
Molecular Formula |
C8H9NO |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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